Cas no 403649-21-8 (N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 403649-21-8
• MF: C₁₆H₁₄BrN₅O
• MW: 372.219261646271
• CID: 6287316
• PubChem ID: 5445399
• Update Time: 2025-07-09

N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(Z)-(3-BROMOPHENYL)METHYLIDENE]-3-(1-METHYL-1H-PYRROL-2-YL)-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• 403649-21-8
• N-[(Z)-(3-bromophenyl)methylideneamino]-3-(1-methylpyrrol-2-yl)-1H-pyrazole-5-carboxamide
• F1092-1419
• (Z)-N'-(3-bromobenzylidene)-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(1Z)-(3-bromophenyl)methylidene]-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide
• AKOS000558149

• Inchi： 1S/C16H14BrN5O/c1-22-7-3-6-15(22)13-9-14(20-19-13)16(23)21-18-10-11-4-2-5-12(17)8-11/h2-10H,1H3,(H,19,20)(H,21,23)/b18-10-
• InChI Key： IQMRFELEUOLRFF-ZDLGFXPLSA-N
• SMILES： BrC1=CC=CC(/C=N\NC(C2=CC(C3=CC=CN3C)=NN2)=O)=C1

Computed Properties

• Exact Mass: 371.03817g/mol
• Monoisotopic Mass: 371.03817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.1Ų

Additional information on N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide

N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 403649-21-8, known as N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, catalysis, and advanced materials. The long-tail keyword for this compound, N'-(1Z)-(3-bromophenyl)methylidene derivative, highlights its structural uniqueness and functional versatility.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. Researchers have employed advanced spectroscopic techniques such as NMR and IR to elucidate its molecular structure. The presence of a pyrrole ring and a pyrazole moiety in its structure contributes to its aromaticity and electronic properties, making it a valuable candidate for electronic applications.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of heterocyclic compounds. The methylidene group attached to the pyrazole ring plays a crucial role in mediating chemical reactions, particularly in condensation reactions. This property has been exploited in the development of novel materials with tailored electronic properties.

Moreover, the bromophenyl group introduces additional functionality to the molecule, enhancing its potential as a building block in organic synthesis. Recent research has demonstrated that this compound can be used as a catalyst in certain organic transformations, showcasing its dual role as both a reactant and a catalyst.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to form hydrogen bonds and interact with biological systems makes it a potential candidate for drug delivery systems. Studies are ongoing to evaluate its pharmacokinetic properties and bioavailability.

The synthesis of N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide involves multi-step reactions, including Friedel-Crafts alkylation and hydrazine condensation. These reactions are optimized to ensure high yield and purity, which are critical for its subsequent applications.

From an environmental perspective, researchers have also explored the biodegradability of this compound. Initial findings suggest that it exhibits moderate biodegradation under aerobic conditions, which is a positive indicator for its eco-friendly applications.

In conclusion, N'-(1Z)-(3-bromophenyl)methylidene-3-(1-methyl-1H-pyrrol-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 403649-21-8) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, reactivity, and functional groups make it an invaluable asset in modern chemical research.